Cas no 1152512-04-3 (1-(3-Chlorophenyl)-3-ethyl-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 1-(3-Chlorophenyl)-3-ethyl-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 1152512-04-3
• MF: C₁₁H₁₁ClN₂O
• MW: 222.67084145546
• MDL: MFCD10692724
• CID: 4681492
• Update Time: 2025-05-24

1-(3-Chlorophenyl)-3-ethyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorophenyl)-3-ethyl-4,5-dihydro-1H-pyrazol-5-one
• 1-(3-Chlorophenyl)-3-ethyl-1H-pyrazol-5(4H)-one

• MDL： MFCD10692724
• Inchi： 1S/C11H11ClN2O/c1-2-9-7-11(15)14(13-9)10-5-3-4-8(12)6-10/h3-6H,2,7H2,1H3
• InChI Key： WTRGVMLNMOZMIF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(CC(CC)=N1)=O

Computed Properties

• Exact Mass: 222.056
• Monoisotopic Mass: 222.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7

Additional information on 1-(3-Chlorophenyl)-3-ethyl-4,5-dihydro-1H-pyrazol-5-one

Comprehensive Overview of 1-(3-Chlorophenyl)-3-ethyl-4,5-dihydro-1H-pyrazol-5-one (CAS No. 1152512-04-3)

1-(3-Chlorophenyl)-3-ethyl-4,5-dihydro-1H-pyrazol-5-one (CAS No. 1152512-04-3) is a specialized organic compound belonging to the pyrazolone family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. With the growing interest in heterocyclic compounds for drug discovery, 1-(3-Chlorophenyl)-3-ethyl-4,5-dihydro-1H-pyrazol-5-one is often discussed in academic and industrial circles for its versatility in synthesis and functionalization.

The molecular structure of 1-(3-Chlorophenyl)-3-ethyl-4,5-dihydro-1H-pyrazol-5-one features a pyrazolone core substituted with a 3-chlorophenyl group and an ethyl moiety. This configuration contributes to its reactivity, making it a valuable intermediate in organic synthesis. Researchers frequently explore its role in the development of novel bioactive molecules, particularly in the context of anti-inflammatory and antimicrobial agents. The presence of the chlorophenyl group enhances its lipophilicity, which is a critical factor in drug design for improved membrane permeability.

In recent years, the demand for pyrazolone derivatives has surged, driven by their applications in medicinal chemistry. A common query among scientists is, "What are the synthetic routes for 1-(3-Chlorophenyl)-3-ethyl-4,5-dihydro-1H-pyrazol-5-one?" The compound is typically synthesized via condensation reactions involving hydrazine derivatives and β-ketoesters, followed by selective chlorination. Optimizing these processes for higher yields and purity remains a key focus in industrial-scale production.

Another trending topic is the environmental impact of chemical synthesis. 1-(3-Chlorophenyl)-3-ethyl-4,5-dihydro-1H-pyrazol-5-one is no exception, with researchers investigating greener alternatives such as catalytic methods or solvent-free reactions. These efforts align with the broader push for sustainable chemistry, addressing concerns about waste reduction and energy efficiency. Users searching for "eco-friendly synthesis of pyrazolone compounds" will find this compound as a case study in modern green chemistry practices.

From a commercial perspective, CAS No. 1152512-04-3 is supplied by several specialty chemical manufacturers, often with >98% purity for research purposes. Its stability under standard storage conditions (room temperature, inert atmosphere) makes it a practical choice for laboratories. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its identity and quality, ensuring compliance with regulatory standards.

Looking ahead, the potential of 1-(3-Chlorophenyl)-3-ethyl-4,5-dihydro-1H-pyrazol-5-one extends beyond current applications. With advancements in computational chemistry, virtual screening of its derivatives could unlock new therapeutic avenues. Questions like "How does 3-chlorophenyl substitution affect bioactivity?" are actively explored in QSAR (Quantitative Structure-Activity Relationship) studies, highlighting its relevance in rational drug design.

In summary, 1-(3-Chlorophenyl)-3-ethyl-4,5-dihydro-1H-pyrazol-5-one (CAS No. 1152512-04-3) represents a compelling subject for interdisciplinary research. Its structural features, synthetic adaptability, and alignment with sustainability trends position it as a compound of enduring scientific and industrial interest.